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Compound of Interest

Compound Name: N-Acetyl-D-tyrosine

Cat. No.: B556427

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides critical, immediate safety and logistical
information for the proper handling and disposal of N-Acetyl-D-tyrosine. Adherence to these
protocols is essential to mitigate risks and ensure the integrity of your work. N-Acetyl-D-
tyrosine is a compound that can cause serious eye damage and may lead to skin, respiratory,
and digestive tract irritation.[1][2] Therefore, the use of appropriate personal protective
equipment (PPE) and strict adherence to handling procedures are mandatory.

Personal Protective Equipment (PPE)

A summary of the recommended personal protective equipment for handling N-Acetyl-D-
tyrosine is provided in the table below.
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PPE Category Item Specification

Tightly fitting and conforming
Eye/Face Protection Safety Goggles to EN 166 (EU) or NIOSH (US)
standards.[1][3]

) Recommended when there is
Face Shield
a splash hazard.[1]

Chemical-impermeable gloves.

[1]

Skin Protection Gloves

) ] Fire/flame resistant and
Protective Clothing ) ] )
impervious clothing.[1][3]

A standard laboratory coat

Lab Coat
should be worn.[1]
A full-face respirator is
recommended if exposure
limits are exceeded or irritation
Respiratory Protection Respirator is experienced.[1] Use a

NIOSH/MSHA or European
Standard EN 149 approved
respirator.[4][5]

Experimental Protocols: Handling, Storage, and
Disposal

Handling:

o Ventilation: Always handle N-Acetyl-D-tyrosine in a well-ventilated area.[1][3] Use
appropriate exhaust ventilation where dust may form.[1]

o Avoid Contact: Take all necessary measures to avoid contact with skin and eyes.[1][3] Do not
breathe in the dust.[1][2]

o Personal Hygiene: Wash hands thoroughly after handling the compound.[1] Contaminated
clothing should be removed and washed before reuse.[1][4]
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Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]

o Keep the compound away from incompatible materials, such as strong oxidizing agents.[1][2]
Accidental Release Measures:

 In case of a spill, avoid generating dust.[2][6]

o Carefully sweep up the spilled material and place it into a suitable, sealed container for
disposal.[2][6]

e Prevent the spillage from entering drains or waterways.[6]
Disposal:

o Waste material must be disposed of in accordance with local, state, and federal regulations.

[1][2]
» Dispose of unused product in its original container and do not mix it with other waste.[1][2]
» Handle uncleaned containers as you would the product itself.[1][2]

Procedural Workflow for Handling and Disposal

The following diagram illustrates the key decision points and procedural steps for the safe
handling and disposal of N-Acetyl-D-tyrosine.
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Start: Receive
N-Acetyl-D-tyrosine

'

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handle in Well-Ventilated Area
Avoid Dust Formation

Store in Cool, Dry, Well-Ventilated Area
Keep Container Tightly Closed

Contain Spill
End of Use or Contamination? Avoid Dust Generation
Collect in Sealed Container for Disposal

Dispose of Waste

(Unused Product, Contaminated PPE)
Follow Local, State, Federal Regulations

End
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Procedural workflow for safe handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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